Multiscale tribology analysis of MHD hybrid nanofluid flow over a curved stretching surface

Nanoscale Advances Pub Date: 2023-12-01 DOI: 10.1039/D3NA00688C

Abstract

In this study, we investigate the interactions of a hybrid nanofluid on a curved surface that is being stretched. The magnetic field is perpendicular to the flow and interacts with a mixture of molybdenum disulfide and argentum nanoparticles suspended in pure water, forming a hybrid nanomaterial. Our investigation considers heat transport analysis under different conditions, such as magnetohydrodynamic, Darcy–Forchheimer porous medium flow, Joule heating, and a convective boundary condition. We employ numerical and statistical methods to study the problem's intricacies comprehensively. Our findings indicate that Darcy–Forchheimer flow includes viscous and inertial forces, which results in higher flow rates and reduced skin friction. Additionally, the convective boundary condition leads to uniform temperature distribution within the hybrid material due to rapid internal heat transfer relative to surface resistance, significantly increasing the heat transfer rate.

Graphical abstract: Multiscale tribology analysis of MHD hybrid nanofluid flow over a curved stretching surface
Multiscale tribology analysis of MHD hybrid nanofluid flow over a curved stretching surface
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